N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]isonicotinohydrazide

• IUPAC Name: N-[(Z)-[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]pyridine-4-carboxamide
• InChI: InChI=1S/C10H11N7O/c11-9(5-17-7-13-6-14-17)15-16-10(18)8-1-3-12-4-2-8/h1-4,6-7H,5H2,(H2,11,15)(H,16,18)
• InChI Key: FFKUUCFFPGBPTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C(=O)NN=C(CN2C=NC=N2)N
• Isomeric SMILES: C1=CN=CC=C1C(=O)N/N=C(/CN2C=NC=N2)\N
• Molecular Formula: C10H11N7O
• Molecular Weight: 245.24 g/mol

Description

“N’-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]isonicotinohydrazide” is a derivative of 1,2,4-triazole. These derivatives have been reported to exhibit promising anticancer activities. They have been synthesized and evaluated against various human cancer cell lines.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives involves several steps. The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis. The synthesis strategy includes the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with other compounds in the presence of certain reagents.

Molecular Structure Analysis

The molecular structure of these compounds is confirmed by spectroscopic techniques such as IR, 1H-NMR, and Mass spectroscopy. For instance, the 1H-NMR spectrum of some compounds showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the reaction of 1-amino-3-nitro-1H-1,2,4-triazole with other compounds. The IR absorption spectra of some compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds vary. Some compounds are white crystals with a melting point of 208–270 °C. The 1H-NMR spectrum of some compounds showed specific peaks, indicating their structure.

Scientific Research Applications

Biological and Pharmacological Applications

Triazole derivatives, including N'-[2-(1H-1,2,4-triazol-1-yl)ethanimidoyl]isonicotinohydrazide, are crucial in the pharmaceutical industry due to their wide range of biological activities. These compounds have been extensively studied and utilized due to their antimicrobial, antifungal, antioxidant, anti-inflammatory, antiviral properties, and activity against various neglected diseases (Ferreira et al., 2013; Ohloblina, 2022).

Synthesis and Chemical Properties

The synthesis of triazole derivatives is a significant area of research. Studies have highlighted various synthetic routes for creating biologically active triazole compounds, emphasizing the need for efficient, sustainable, and green chemistry methods (Kaushik et al., 2019; Nasri et al., 2021).

Medicinal and Therapeutic Aspects

Apart from their synthesis, triazole compounds are known for their vast medicinal applications. They have been identified as potential agents in treating various diseases, including cancer, epilepsy, and other conditions, due to their unique properties and bioactivities (Wang et al., 2021; Xu et al., 2019).

Industrial and Miscellaneous Applications

The scope of triazole derivatives extends beyond the medical field, encompassing various industrial and miscellaneous applications. Their versatility makes them suitable for use in different sectors, including agriculture, fine organic synthesis, and as optical sensors (Nazarov et al., 2021; Jindal & Kaur, 2021).

Future Directions

The future directions in the research of these compounds could involve the design and development of more selective and potent anticancer molecules. Further investigation of their mechanism of action and the optimization of their synthesis process could also be areas of future research.